Cas no 2228074-41-5 ({1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclohexyl}methanamine)

• Product Name: {1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclohexyl}methanamine
• CAS No: 2228074-41-5
• MF: C₁₆H₂₉N
• MW: 235.408164739609
• CID: 5951791
• PubChem ID: 165615478
• Update Time: 2025-10-23

{1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclohexyl}methanamine
• {1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclohexyl}methanamine
• EN300-1807399
• 2228074-41-5

• Inchi： 1S/C16H29N/c1-15(2)12-6-7-13(14(15)10-12)16(11-17)8-4-3-5-9-16/h12-14H,3-11,17H2,1-2H3/t12-,13?,14-/m0/s1
• InChI Key： PRHVTYHTCULZKA-HPNRGHHYSA-N
• SMILES： NCC1(CCCCC1)C1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 235.229999929g/mol
• Monoisotopic Mass: 235.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26Ų

Additional information on {1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclohexyl}methanamine

Introduction to {1-(1S,5S)-6,6-Dimethylbicyclo[3.1.1]Heptan-2-Ylcyclohexyl}Methanamine (CAS No: 2228074-41-5)

The compound {1-(1S,5S)-6,6-Dimethylbicyclo[3.1.1]Heptan-2-Ylcyclohexyl}Methanamine (CAS No: 2228074-41-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique bicyclic structure, which includes a bicyclo[3.1.1]heptane framework and a cyclohexane ring attached to a methanamine group. The stereochemistry of the molecule is defined by the (1S,5S) configuration at specific positions, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of bicyclic compounds like this one in drug design and development. The bicyclo[3.1.1]heptane moiety is known for its stability and ability to form strong hydrogen bonds, making it an attractive component for medicinal chemists aiming to create bioactive molecules with improved pharmacokinetic properties.

The synthesis of {1-(1S,5S)-6,6-Dimethylbicyclo[3.1.1]Heptan-2-Ylcyclohexyl}Methanamine involves a multi-step process that typically begins with the preparation of the bicyclic core using ring-closing metathesis or other advanced organic synthesis techniques. The introduction of the methanamine group is achieved through nucleophilic substitution or reductive amination reactions, depending on the specific synthetic pathway chosen.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a potential lead compound for drug discovery programs targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases. Its unique structure allows for interactions with specific biological targets, including enzymes and receptors, which can be modulated to achieve desired therapeutic effects.

Recent research has also explored the use of this compound in the development of novel antibiotics due to its ability to inhibit bacterial growth by interfering with essential cellular processes such as protein synthesis or cell wall formation.

The stereochemistry of this compound is critical for its biological activity; minor changes in configuration can significantly alter its pharmacological properties. Therefore, precise control over the stereochemistry during synthesis is essential to ensure the desired activity and selectivity.

From an environmental perspective, understanding the degradation pathways and ecotoxicological profile of this compound is crucial for its safe handling and disposal in industrial settings.

In conclusion, {strong>{}{}{}{}{}{}{}{}{ strong>}< strong>}< strong>}< strong>}< strong>}< strong>}The compound {< strong>}< strong>}< strong>}< strong>}< strong>} provides a valuable platform for exploring new chemical entities with potential therapeutic applications.